Cas no 51291-31-7 (5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 51291-31-7
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD02091585
• CID: 385418
• PubChem ID: 749683
• Update Time: 2025-10-24

5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(phenylmethyl)-
• 4-Methyl-3-mercapto-5-benzyl-1.2.4-triazol
• 4-methyl-5-benzyl-1,2,4-triazole-3-thiol
• 5-Benzyl-4-methyl-2,4-dihydro-[1,2,4]triazol-3-thion
• 5-benzyl-4-methyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-benzyl-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1LFA0I
• AC1Q3Y6F
• AC1Q7F07
• ST057756
• 5-Benzyl-4-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
• BB 0217284
• EN300-09644
• AKOS001671489
• DTXSID70353717
• LS-01262
• EU-0046073
• SMR000269894
• 3-benzyl-4-methyl-1H-1,2,4-triazole-5-thione
• FT-0678575
• Z56985759
• CHEMBL1491988
• CS-0116557
• 51291-31-7
• HMS1587P06
• SCHEMBL14112929
• AKOS000100183
• MLS000678837
• 3-BENZYL-4-METHYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• HMS1759F14
• HMS2556G07
• MFCD02091585

• MDL： MFCD02091585
• Inchi： 1S/C10H11N3S/c1-13-9(11-12-10(13)14)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,14)
• InChI Key： MJOLNPWSILTXMX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 30.71

5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT

Additional information on 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 51291-31-7)

The compound 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 51291-31-7) represents a fascinating molecule in the realm of heterocyclic chemistry, characterized by its unique structural framework and potential applications in pharmaceutical and agrochemical research. This trizole derivative combines a benzyl substituent, a methyl group, and a thiol functionality, making it a versatile scaffold for further chemical modifications and biological evaluations.

From a structural perspective, the presence of the 1,2,4-triazole core imparts significant stability and reactivity to the molecule. The thiol (-SH) group is particularly noteworthy, as it serves as a nucleophilic center that can participate in various chemical reactions, including sulfide exchange reactions and disulfide bond formations. These properties make the compound an attractive candidate for drug discovery efforts aimed at modulating enzyme activity or interacting with biological targets.

The 5-Benzyl moiety attached to the trizole ring introduces additional electronic and steric effects that can influence the compound's solubility, bioavailability, and binding affinity. Meanwhile, the 4-methyl group further fine-tunes the electronic landscape of the molecule by providing a slight electron-donating effect through hyperconjugation. Together, these substituents create a balanced system that could be exploited for developing novel therapeutic agents.

In recent years, there has been growing interest in 1,2,4-triazole derivatives due to their broad spectrum of biological activities. For instance, several trizole-based compounds have been reported to exhibit antimicrobial properties against Gram-positive bacteria and fungi. The thiol group in particular has been shown to enhance antimicrobial efficacy by disrupting bacterial cell membranes or inhibiting key metabolic pathways. This has prompted researchers to explore trizole-thiol derivatives as potential candidates for next-generation antimicrobial agents.

Moreover, the thiol functionality of 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol also makes it a valuable intermediate in organic synthesis. Thiol groups can undergo Michael additions, nucleophilic substitutions, and oxidation-reduction reactions, allowing for the construction of more complex molecules. This reactivity has been leveraged in the synthesis of heterocyclic libraries for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advances in computational chemistry have further enhanced our understanding of how structural features influence biological activity. Molecular modeling studies suggest that the combination of the benzyl group and thiol moiety in 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol could optimize interactions with target proteins or enzymes. These insights have guided medicinal chemists in designing derivatives with improved potency and selectivity.

The pharmaceutical industry has also shown interest in trizole derivatives for their potential applications in treating neurological disorders. Some studies indicate that certain trizoles may modulate neurotransmitter release or receptor activity in the brain. While more research is needed to fully elucidate these mechanisms, compounds like 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol hold promise as tools for exploring new therapeutic strategies.

From an agrochemical standpoint, 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol could serve as a precursor for developing novel pesticides or herbicides. The structural motifs present in this compound are known to be effective against various plant pathogens and pests. By leveraging its reactivity and biological potential, 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol may contribute to creating environmentally friendly agrochemical solutions that meet global food security demands.

In conclusion, 5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 51291-31-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features—combining a benzyl group, 1H-indazole core, methyl substituent, triazole ring, and thiol functionality—make it an excellent candidate for further exploration in drug discovery, organic synthesis, and agrochemical development. As our understanding of molecular interactions continues to evolve, 5-Benzyl--methyl--triazol--thio--derivative will undoubtedly play an important role in shaping future advancements.